Cas no 171290-53-2 (3-Ethynylbenzonitrile)

• Product Name: 3-Ethynylbenzonitrile
• CAS No: 171290-53-2
• MF: C₉H₅N
• MW: 127.142701864243
• MDL: MFCD08669429
• CID: 859241
• PubChem ID: 12088964
• Update Time: 2025-04-19

3-Ethynylbenzonitrile Chemical and Physical Properties

Names and Identifiers

• 3-Ethynylbenzonitrile
• (3-Cyanophenyl)acetylene
• 3-CNC6H4CCH
• 3-Cyanoethynylbenzene
• 3-cyanophenylacetylene
• 3-ethynyl-benzonitrile
• ANW-71938
• BENZONITRILE, 3-ETHYNYL-
• CTK8C4437
• m-cyanophenylacetylene
• Benzonitrile, 3-ethynyl- (9CI)
• F2147-2796
• DTXSID10477365
• 171290-53-2
• A50669
• OFXNEEFXYBSZJQ-UHFFFAOYSA-N
• MFCD08669429
• PS-3987
• DTXCID10428175
• CS-0181587
• EN300-192436
• AB45854
• A1-01005
• AKOS009233040
• Z1080385496
• SCHEMBL853950
• SY162831

• MDL： MFCD08669429
• Inchi： 1S/C9H5N/c1-2-8-4-3-5-9(6-8)7-10/h1,3-6H
• InChI Key： OFXNEEFXYBSZJQ-UHFFFAOYSA-N
• SMILES： N#CC1=CC=CC(C#C)=C1

Computed Properties

• Exact Mass: 127.04225
• Monoisotopic Mass: 127.042199164g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 199
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 23.8Ų

Experimental Properties

• PSA: 23.79